Ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate
Overview
Description
“Ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate” is a chemical compound with the molecular formula C21H23NO3 . It is a derivative of quinolone, a scaffold that holds significant relevance in medicinal chemistry . Quinolones and their derivatives have been reported to harbor vast therapeutic potential .
Molecular Structure Analysis
The molecular structure of “this compound” can be deduced by 1H and 13C NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex. The quinolone scaffold is a privileged structure in terms of its druggability, finding its utility in drugs ranging from anticancer, antibacterial, and antiviral to cystic fibrosis and cardiotonic .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be found in various chemical databases .Scientific Research Applications
Ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate has been used in various scientific research applications due to its unique structure and properties. It has been studied for its potential as a fluorescent probe for detecting metal ions, as well as for its ability to inhibit the activity of certain enzymes. It has also been used to investigate the role of certain neurotransmitters in the brain and to study the effects of oxidative stress on cells.
Mechanism of Action
The mechanism of action of ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate is complex and not fully understood. It is believed to interact with certain enzymes and proteins, altering their activity and function. It may also act as a scavenger of free radicals, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. It has also been shown to protect cells from oxidative stress and to have potential as a therapeutic agent for certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate in lab experiments include its unique structure, which allows for the investigation of various biochemical and physiological processes. However, the synthesis of this compound is complex and requires specialized knowledge and equipment. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications.
Future Directions
There are many future directions for research on ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate. One area of interest is its potential as a therapeutic agent for certain diseases, such as Alzheimer's disease and Parkinson's disease. It may also have potential as a fluorescent probe for detecting metal ions in biological systems. Further studies are needed to fully understand the mechanism of action of this compound and to explore its potential applications in scientific research.
properties
IUPAC Name |
ethyl 1-acetyl-3-benzyl-2,4-dihydroquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3/c1-3-25-20(24)21(13-17-9-5-4-6-10-17)14-18-11-7-8-12-19(18)22(15-21)16(2)23/h4-12H,3,13-15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFJLHUIPPJKCNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC2=CC=CC=C2N(C1)C(=O)C)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501146527 |
Source
|
| Record name | Ethyl 1-acetyl-1,2,3,4-tetrahydro-3-(phenylmethyl)-3-quinolinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501146527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1105190-46-2 |
Source
|
| Record name | Ethyl 1-acetyl-1,2,3,4-tetrahydro-3-(phenylmethyl)-3-quinolinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1105190-46-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 1-acetyl-1,2,3,4-tetrahydro-3-(phenylmethyl)-3-quinolinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501146527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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